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Fundamental Biochemical Profile

The table below summarizes the core identifying information and basic biochemical properties of IGP:

Property Description

Accepted Name (1S,2R)-1-C-(indol-3-yl)glycerol 3-phosphate [1] [2]

Other Common Names Indole-3-glycerol phosphate; Indoleglycerol phosphate; C1-(3-Indolyl)-
glycerol 3-phosphate [3] [4] [5]

CAS Registry Number 4220-97-7 [4]

Molecular Formula C11H14NO6P [2] [4] [5]

Average Molecular
Weight

287.21 g/mol [4] [5]

IUPAC Name [2,3-dihydroxy-3-(1H-indol-3-yl)propyl] dihydrogen phosphate [4]

Classification Member of the class of 3-alkylindoles; a member of sn-glycerol 3-phosphates
[2] [4]
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Metabolic Reactions and Enzymology

IGP is a branch point metabolite whose fate is determined by specific enzymes. The following diagram

illustrates its two primary catalytic fates within metabolic pathways:
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IGP is synthesized by IGPS and can be cleaved by IGPL or utilized by tryptophan synthase.

Synthesis of IGP

Enzyme: Indole-3-glycerol-phosphate synthase (IGPS, EC 4.1.1.48) [6]
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Reaction: Catalyzes the decarboxylation and cyclization of 1-(2-carboxyphenylamino)-1-deoxy-D-

ribulose 5-phosphate (CDRP) to form IGP [6] [4].
Biological Context: This is the fifth step in the main biosynthetic pathway of the amino acid

tryptophan [4].

Cleavage of IGP to Form Indole

Enzyme: Indole-3-glycerol-phosphate lyase (IGPL, EC 4.1.2.8) [1] [3]
Reaction: Cleaves IGP into indole and D-glyceraldehyde 3-phosphate [1] [3] [4].

Biological Context: In the grasses (Gramineae) family, this enzyme is part of a defense mechanism
against insects and pathogens, providing indole for the biosynthesis of protective benzoxazinoids like

DIBOA and DIMBOA [1] [3].

Channeling of Indole in Tryptophan Synthase

Enzyme: Tryptophan synthase (TRPS, EC 4.2.1.20) [7]

Reaction: This bifunctional enzyme complex does not release IGP as a free intermediate. The α-
subunit cleaves IGP to indole and glyceraldehyde 3-phosphate, but the indole is then channeled

internally to the β-subunit, where it condenses with serine to form L-tryptophan [7]. This is distinct
from IGPL, which releases free indole [1].

Experimental and Structural Insights

Research into IGP's role often involves structural biology and kinetic studies to understand the enzymes that

process it.

Structural Analysis: The enzyme that produces IGP, IGPS, typically has a conserved (β/α)8 barrel

structure [6]. The enzyme that cleaves it, IGPL, is structurally similar to the α-subunit of tryptophan

synthase [1].
Kinetic and Mutagenesis Studies: Research on tryptophan synthase, which handles IGP, provides

insight into its catalytic environment. For example, studies of the αThr183Val mutant in Salmonella
typhimurium tryptophan synthase showed severely impaired activity and disrupted allosteric

communication between subunits, highlighting the importance of specific residues in the active site for
efficient IGP processing [7].
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Research Significance and Applications

Understanding IGP metabolism has significant implications:

Plant Defense and Biotechnology: Engineering the IGPL-mediated branch of the pathway could

enhance the production of natural benzoxazinoids, leading to crops with improved inherent resistance
to pests and diseases [1].

Antibiotic Target Development: The tryptophan biosynthesis pathway, where IGP is a key
intermediate, is essential for many microorganisms but absent in humans, making the enzymes

involved, like IGPS, potential targets for developing new antibiotics [6] [4].
Metabolic Channeling: The tryptophan synthase complex is a classic model for studying substrate

channeling, a mechanism where an intermediate (like indole derived from IGP) is transferred directly
between active sites without diffusing into the bulk solution, increasing catalytic efficiency [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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